Cas no 1805305-26-3 (5-(Aminomethyl)-4-(difluoromethyl)-2-fluoropyridine)
5-(Aminomethyl)-4-(difluoromethyl)-2-fluoropyridine Chemical and Physical Properties
Names and Identifiers
-
- 5-(Aminomethyl)-4-(difluoromethyl)-2-fluoropyridine
-
- Inchi: 1S/C7H7F3N2/c8-6-1-5(7(9)10)4(2-11)3-12-6/h1,3,7H,2,11H2
- InChI Key: JELACXCTNFNBQB-UHFFFAOYSA-N
- SMILES: FC(C1C=C(N=CC=1CN)F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 143
- XLogP3: 0.8
- Topological Polar Surface Area: 38.9
5-(Aminomethyl)-4-(difluoromethyl)-2-fluoropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023030547-250mg |
5-(Aminomethyl)-4-(difluoromethyl)-2-fluoropyridine |
1805305-26-3 | 97% | 250mg |
$700.40 | 2022-04-01 | |
| Alichem | A023030547-500mg |
5-(Aminomethyl)-4-(difluoromethyl)-2-fluoropyridine |
1805305-26-3 | 97% | 500mg |
$940.80 | 2022-04-01 | |
| Alichem | A023030547-1g |
5-(Aminomethyl)-4-(difluoromethyl)-2-fluoropyridine |
1805305-26-3 | 97% | 1g |
$1,797.60 | 2022-04-01 |
5-(Aminomethyl)-4-(difluoromethyl)-2-fluoropyridine Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on 5-(Aminomethyl)-4-(difluoromethyl)-2-fluoropyridine
Recent Advances in the Study of 5-(Aminomethyl)-4-(difluoromethyl)-2-fluoropyridine (CAS: 1805305-26-3)
The compound 5-(Aminomethyl)-4-(difluoromethyl)-2-fluoropyridine (CAS: 1805305-26-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic amine derivative, characterized by its unique fluorinated pyridine core, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and targeted drug delivery systems. Recent studies have focused on elucidating its molecular interactions, pharmacokinetic properties, and synthetic pathways, aiming to harness its full therapeutic potential.
One of the key areas of investigation has been the role of 5-(Aminomethyl)-4-(difluoromethyl)-2-fluoropyridine as a building block in the synthesis of bioactive molecules. Researchers have successfully incorporated this compound into the design of small-molecule inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting protein kinases associated with tumor growth, highlighting its potential as a lead compound in anticancer drug development.
Another notable advancement is the exploration of its pharmacokinetic profile. Recent preclinical studies have revealed that the compound exhibits favorable absorption and distribution properties, with a half-life that supports sustained therapeutic effects. However, challenges remain in optimizing its metabolic stability and minimizing off-target interactions. Advanced computational modeling and structure-activity relationship (SAR) studies are currently underway to address these limitations and refine its pharmacological profile.
In addition to its therapeutic applications, 5-(Aminomethyl)-4-(difluoromethyl)-2-fluoropyridine has also been investigated for its utility in chemical biology tools. Its fluorinated structure makes it an attractive candidate for use in positron emission tomography (PET) imaging probes, enabling non-invasive visualization of biological processes at the molecular level. A recent study in ACS Chemical Biology showcased its incorporation into a radiolabeled probe for tracking enzyme activity in vivo, opening new avenues for diagnostic applications.
The synthetic routes to 5-(Aminomethyl)-4-(difluoromethyl)-2-fluoropyridine have also seen significant improvements. Recent publications in Organic Letters and Tetrahedron have detailed novel, high-yield methodologies that reduce the reliance on hazardous reagents and improve scalability. These advancements are critical for facilitating large-scale production and ensuring the compound's accessibility for further research and clinical development.
Despite these promising developments, several challenges persist. The compound's reactivity and stability under physiological conditions require further optimization, and its long-term safety profile remains to be fully characterized. Ongoing research efforts are focused on addressing these gaps, with collaborative initiatives between academia and industry driving progress. As the understanding of 5-(Aminomethyl)-4-(difluoromethyl)-2-fluoropyridine deepens, its potential to contribute to next-generation therapeutics and diagnostic tools becomes increasingly evident.
In conclusion, the recent studies on 5-(Aminomethyl)-4-(difluoromethyl)-2-fluoropyridine (CAS: 1805305-26-3) underscore its versatility and promise in the chemical biology and pharmaceutical fields. From its role in drug design to its applications in imaging, this compound represents a valuable asset in the ongoing quest for innovative medical solutions. Future research will likely focus on translating these findings into clinical applications, paving the way for new treatments and diagnostic technologies.
1805305-26-3 (5-(Aminomethyl)-4-(difluoromethyl)-2-fluoropyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)